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Compound of Interest

Compound Name: 4-Bromo-2-nitroaniline

Cat. No.: B116644

This guide provides detailed procedures, frequently asked questions (FAQs), and
troubleshooting advice for the safe disposal of 4-Bromo-2-nitroaniline (CAS No. 875-51-4)
waste. It is intended for researchers, scientists, and drug development professionals to ensure
compliance and safety during laboratory operations.

Frequently Asked Questions (FAQSs)

Q1: What is 4-Bromo-2-nitroaniline and what are its primary hazards?

Al: 4-Bromo-2-nitroaniline is a yellow crystalline solid organic compound.[1] It poses several
health and environmental hazards. It is harmful if swallowed, inhaled, or in contact with skin.[2]
[3] It is known to cause skin irritation and serious eye irritation.[2][4] Prolonged or high-dose
exposure may lead to systemic toxicity, potentially affecting the liver and kidneys.[1]
Environmentally, it is considered very toxic to aquatic life with long-lasting effects.[5]

Q2: What is the fundamental principle for disposing of 4-Bromo-2-nitroaniline waste?

A2: The fundamental principle is that 4-Bromo-2-nitroaniline must be treated as hazardous
waste.[2][6] It should never be disposed of in regular trash or discharged into the sewer
system.[2][3] The standard procedure is to dispose of the waste through an approved and
licensed waste disposal company or plant.[2][3][5] Chemical waste generators are responsible
for correctly classifying and handling the waste according to local, regional, and national
regulations.[2][7]
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Q3: Can I dispose of small quantities of 4-Bromo-2-nitroaniline waste down the drain?

A3: No. Disposing of 4-Bromo-2-nitroaniline down the drain is strictly prohibited.[2][3] The
compound is sparingly soluble in water and is very toxic to aquatic organisms, which can cause
long-term environmental damage.[1][5] All waste, regardless of quantity, must be collected and
managed as hazardous chemical waste.

Q4: What personal protective equipment (PPE) is required when handling this waste?

A4: When handling 4-Bromo-2-nitroaniline waste, you must wear appropriate PPE to avoid
contact, inhalation, and ingestion.[3] This includes:

e Gloves: Chemical-resistant gloves.
* Eye Protection: Safety glasses with side shields or goggles.[2]
e Lab Coat: To protect skin and clothing.[2]

o Respiratory Protection: If there is a risk of generating dust, use a dust mask or a certified
respirator.[5][8]

Q5: How should I handle a spill of 4-Bromo-2-nitroaniline?

A5: For a solid spill, you should:

Evacuate non-essential personnel and ensure the area is well-ventilated.[8]
o Wear the appropriate PPE, including respiratory protection.[3]
o Carefully sweep up the solid material, avoiding dust formation.[2][9]

e Place the collected material into a suitable, labeled, and sealed container for hazardous
waste disposal.[7][9]

o Clean the spill area, but prevent the runoff from entering drains.[8]

Q6: What are the key regulations | need to be aware of?
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A6: While specific regulations vary, you must consult your local, regional, and national
hazardous waste regulations to ensure complete and accurate classification and disposal.[2][7]
In the United States, this includes regulations from the Environmental Protection Agency (EPA)
under the Resource Conservation and Recovery Act (RCRA) and potentially state-level
Department of Environmental Protection (DEP) rules.

Q7: How do | prepare a container for 4-Bromo-2-nitroaniline waste disposal?

A7: Use a container that is in good condition and compatible with the chemical. The original
container is often a suitable choice.[10] The container must be clearly labeled with the words
"HAZARDOUS WASTE" and the full chemical name, "4-Bromo-2-nitroaniline".[10] Keep the
container tightly closed except when adding waste.[10]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Bromo-2-nitroaniline.

Property Value Source(s)
CAS Number 875-51-4 [1][2]
Molecular Formula CeHsBrN20:2 [11147111]
Molecular Weight 217.02 g/mol [4][11]
Appearance Yellow crystalline solid [1]

Melting Point 110-113 °C [11]
Density 1.8+0.1 g/lcm3 [11]

Flash Point 140.5+22.3°C [11]

Water Solubility Sparingly soluble [1]
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Issue

Probable Cause(s)

Recommended Solution(s)

Waste disposal provider

rejected the waste container.

1. Improper Labeling: The
container is missing the
"HAZARDOUS WASTE" sign
or the full chemical name.
[10]2. Incorrect Container: The
container is damaged, leaking,
or not properly sealed.[10]3.
Mixed Waste: The 4-Bromo-2-
nitroaniline waste was mixed
with other incompatible waste

streams.[5]

1. Correct the Label: Ensure
the label is complete and
accurate as per regulations.
[10]2. Repackage: Transfer the
waste to a new, appropriate
container that can be securely
sealed.3. Segregate Waste:
Always use a separate,
dedicated container for 4-
Bromo-2-nitroaniline waste. Do
not mix with other chemical
wastes unless you have

confirmed compatibility.[5][10]

The original product container

is damaged.

The integrity of the primary
container is compromised,
posing a risk of a spill or

exposure.

Place the entire damaged
container into a larger, secure,
and compatible overpack drum
or secondary containment.
Label the outer container
clearly with all required hazard

information.
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1. Label Correctly: The
hazardous waste label must
list all components of the
solution with their approximate
percentages.[10]2. Consult
SDS of Solvent: Review the

Waste is a solution of 4- The disposal procedure must Safety Data Sheet for the
Bromo-2-nitroaniline in a account for all components of solvent to identify any
solvent. the waste mixture. additional hazards or disposal

considerations.3. Inform Waste
Vendor: Provide the full
composition of the waste
solution to your licensed
disposal company so they can

manage it appropriately.

Experimental Protocol

Protocol: Segregation and Packaging of 4-Bromo-2-nitroaniline Solid Waste for Licensed

Disposal

This protocol details the standard procedure for collecting and preparing solid 4-Bromo-2-
nitroaniline waste for pickup by a licensed disposal service.

=

. Materials Required:

e Designated hazardous waste container (chemically compatible, with a secure lid).
e Hazardous waste labels.

e Permanent marker.

o Personal Protective Equipment (PPE): gloves, safety goggles, lab coat.

e Waste accumulation log.

2. Procedure:

o Designate a Satellite Accumulation Area (SAA): Choose a location in the lab at or near the
point of waste generation. This area must be under the control of the operator.
e Prepare the Waste Container:
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e Select a clean, sturdy container with a tightly fitting screw cap. Ensure it is compatible with 4-
Bromo-2-nitroaniline.

o Affix a "HAZARDOUS WASTE" label to the container before adding any waste.[10]

» Using a permanent marker, write "4-Bromo-2-nitroaniline" and any other components on
the label.[10]

o Accumulate Waste:

e Place all solid waste contaminated with 4-Bromo-2-nitroaniline (e.g., leftover reagent,
contaminated filter paper, weigh boats) directly into the designated container.
» Do not mix this waste with other waste streams like solvents or sharps.[5][10]

e Maintain Container and Records:

» Keep the container securely closed at all times, except when adding waste.[2][10]
» Record the date and amount of waste added in a logbook.
» Ensure the exterior of the container remains clean and free of contamination.

o Prepare for Disposal:

e Once the container is full or waste is no longer being generated, seal the container tightly.

o Complete the hazardous waste label with the accumulation start and end dates.

» Store the sealed container in a designated main hazardous waste storage area, segregated
according to compatibility, while awaiting pickup.[10]

e Schedule Pickup:

» Arrange for the removal of the chemical waste by contacting your institution's Environmental
Health & Safety (EHS) office or the licensed waste disposal contractor.[10]

Visual Workflow Guides
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Caption: Decision workflow for handling 4-Bromo-2-nitroaniline waste.
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Caption: Step-by-step workflow for responding to a solid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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